Cas no 67472-79-1 (Methyl 3-(4-cyanophenyl)acrylate)

• Product Name: Methyl 3-(4-cyanophenyl)acrylate
• CAS No: 67472-79-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1028103
• PubChem ID: 11106082
• Update Time: 2025-05-21

Methyl 3-(4-cyanophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(4-cyanophenyl)acrylate
• 2-​Propenoic acid, 3-​(4-​cyanophenyl)​-​, methyl ester, (2E)​-
• Methyl 3-(4-cyanophenyl)acrylate
• Methyl 3-(4-cyanophenyl)acrylate
• (E)-Methyl-4-cyanocinnamate
• Methyl3-(4-cyanophenyl)acrylate
• methyl (2E)-3-(4-cyanophenyl)acrylate
• Methyl4-cyanocinnamate
• METHYL 4-CYANOCINNAMATE
• 67472-79-1
• 3-(4-CYANO-PHENYL)-ACRYLIC ACID METHYL ESTER
• AKOS006230157
• F87380
• Methyl (E)-3-(4-cyanophenyl)prop-2-enoate
• AS-61170
• Q-103436
• A871065
• 52116-83-3
• Methyl (2E)-3-(4-Cyanophenyl)Prop-2-Enoate
• SCHEMBL7102972
• CS-0454818
• MFCD00157182
• methyl (E)-3-(4-cyanophenyl)acrylate
• AMY18166
• Methyl 4-cyanocinnamate; 4-Cyanzimtsaeure-methylester; Methyl p-cyanocinnamate;
• CDZMIJFSAZPYEZ-VOTSOKGWSA-N
• methyl p-cyano-trans-cinnamate
• SCHEMBL7102981
• A847777
• DB-002141

• MDL： MFCD00157182
• Inchi： 1S/C11H9NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-7H,1H3/b7-6+
• InChI Key： CDZMIJFSAZPYEZ-VOTSOKGWSA-N
• SMILES： O(C)C(/C=C/C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 339.9±25.0 °C at 760 mmHg
• Flash Point: 161.2±9.9 °C
• PSA: 50.09000
• LogP: 1.74448
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-(4-cyanophenyl)acrylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-(4-cyanophenyl)acrylate

Methyl 3-(4-cyanophenyl)acrylate: A Comprehensive Overview

Methyl 3-(4-cyanophenyl)acrylate, also known by its CAS number CAS No. 67472-79-1, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its acrylate functional group and the presence of a cyano-substituted phenyl ring, has garnered attention due to its unique chemical properties and potential for use in advanced materials. Recent studies have highlighted its role in the development of functional polymers, optical materials, and even biocompatible systems, making it a subject of interest for both academic and industrial research.

The structure of Methyl 3-(4-cyanophenyl)acrylate consists of a methyl ester group attached to an acrylate moiety, which is further connected to a phenyl ring substituted with a cyano group at the para position. This arrangement imparts the compound with both electron-withdrawing and electron-donating functionalities, contributing to its reactivity and versatility. The cyano group, being highly electronegative, enhances the compound's ability to participate in various polymerization reactions, particularly free radical polymerization, which is crucial for the formation of high-performance polymers.

Recent advancements in polymer chemistry have leveraged the unique properties of Methyl 3-(4-cyanophenyl)acrylate to develop novel materials with tailored mechanical and optical properties. For instance, researchers have explored its use in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in their physical properties in response to external stimuli such as temperature or light. These materials hold promise for applications in drug delivery systems, sensors, and adaptive optics.

In addition to its role in polymer chemistry, Methyl 3-(4-cyanophenyl)acrylate has also been investigated for its potential in organic electronics. The compound's ability to form ordered structures through self-assembly or controlled polymerization makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that polymers derived from this compound exhibit excellent charge transport properties, which are essential for high-efficiency electronic devices.

The synthesis of Methyl 3-(4-cyanophenyl)acrylate typically involves a two-step process: the preparation of the corresponding acrylic acid derivative followed by esterification with methanol. This method ensures high purity and control over the product's quality. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and catalytic methods, to improve reaction efficiency and reduce production costs.

From an environmental perspective, the biodegradability and toxicity of Methyl 3-(4-cyanophenyl)acrylate have been evaluated to ensure its safe handling and application. Studies indicate that under specific conditions, the compound can undergo biodegradation, albeit at a slower rate compared to other acrylates. Efforts are ongoing to develop more sustainable production methods and recycling strategies for this compound.

In conclusion, Methyl 3-(4-cyanophenyl)acrylate stands out as a multifunctional compound with immense potential across diverse scientific domains. Its unique chemical structure, combined with recent advancements in polymer chemistry and materials science, positions it as a key player in the development of next-generation materials. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.